Cas no 265652-37-7 (Ethyl 4-bromo-3-methylthiophene-2-carboxylate)

• Product Name: Ethyl 4-bromo-3-methylthiophene-2-carboxylate
• CAS No: 265652-37-7
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 2154048
• Update Time: 2023-08-05

Ethyl 4-bromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-3-methyl-2-thiophenecarboxylate
• ethyl 4-bromo-3-methylthiophene-2-carboxylate
• BYPDJDUQFBZTNI-UHFFFAOYSA-N
• 2-Thiophenecarboxylic acid, 4-bromo-3-methyl-, ethyl ester
• Ethyl 4-bromo-3-methylthiophene-2-carboxylate

• Inchi： 1S/C8H9BrO2S/c1-3-11-8(10)7-5(2)6(9)4-12-7/h4H,3H2,1-2H3
• InChI Key： BYPDJDUQFBZTNI-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 54.5